Cas no 62294-11-5 (1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-
• CAS No: 62294-11-5
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 450463
• PubChem ID: 71387835
• Update Time: 2025-04-19

1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-
• 1-benzyl-4-nitro-3-(oxiran-2-ylmethoxy)pyrazole
• DTXSID00809939
• 62294-11-5
• 1-Benzyl-4-nitro-3-[(oxiran-2-yl)methoxy]-1H-pyrazole

• Inchi： 1S/C13H13N3O4/c17-16(18)12-7-15(6-10-4-2-1-3-5-10)14-13(12)20-9-11-8-19-11/h1-5,7,11H,6,8-9H2
• InChI Key： QSMKJMUHAXFFJH-UHFFFAOYSA-N
• SMILES： O1CC1COC1C(=CN(CC2C=CC=CC=2)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.09069
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• PSA: 82.72